N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide
Overview
Description
N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide, also known as BNC, is an organic compound that has been studied extensively for its potential use in scientific research. BNC is a member of the benzamide family of compounds, which are known for their diverse range of biological activities. In
Scientific Research Applications
N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide has been studied extensively for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death.
Mechanism of Action
The mechanism of action of N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide is not fully understood, but studies have suggested that it may act through multiple pathways. This compound has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C. It has also been shown to induce the production of reactive oxygen species, which can cause oxidative damage to cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to reduce the levels of cholesterol and triglycerides in the blood, which may have implications for the treatment of cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide is its potent anti-cancer activity, which makes it a valuable tool for cancer research. This compound is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide. One area of interest is the development of this compound analogs with improved solubility and potency. Another area of interest is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for cancer therapy. Additionally, the potential applications of this compound in the treatment of other diseases, such as cardiovascular disease and inflammation, warrant further investigation. Overall, this compound is a promising compound with a range of potential applications in scientific research.
properties
IUPAC Name |
N-benzyl-N-(2-cyanoethyl)-3,4-dimethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-23-17-10-9-16(13-18(17)24-2)19(22)21(12-6-11-20)14-15-7-4-3-5-8-15/h3-5,7-10,13H,6,12,14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXPMDZKRMYYJRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N(CCC#N)CC2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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